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For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK1795091 (also known as CRX-601) is a synthetic agonist of Toll-like receptor 4 (TLR4), a

key pattern recognition receptor of the innate immune system. As a vaccine adjuvant,

GSK1795091 is designed to enhance the magnitude and quality of the adaptive immune

response to co-administered antigens. It activates innate immune cells, such as dendritic cells

and macrophages, leading to the production of pro-inflammatory cytokines and a T helper 1

(Th1)-biased immune response. This ultimately results in increased antigen-specific antibody

production and enhanced cellular immunity. These application notes provide detailed protocols

for assessing the adjuvant effect of GSK1795091 on antibody titers in a preclinical setting.

Mechanism of Action: TLR4 Signaling Pathway
GSK1795091 mimics the action of lipopolysaccharide (LPS), a component of Gram-negative

bacteria, by binding to the TLR4 receptor complex on the surface of antigen-presenting cells

(APCs). This binding event initiates a downstream signaling cascade that can proceed through

two major pathways: the MyD88-dependent pathway and the TRIF-dependent pathway.

MyD88-dependent pathway: This pathway leads to the activation of transcription factors like

NF-κB and AP-1, resulting in the rapid production of pro-inflammatory cytokines such as
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TNF-α, IL-6, and IL-12.[1]

TRIF-dependent pathway: This pathway activates the transcription factor IRF3, leading to the

production of type I interferons (IFN-α/β).[2]

The synergistic action of these two pathways leads to the maturation of dendritic cells,

enhanced antigen presentation, and the promotion of a robust adaptive immune response

characterized by high antibody titers and a strong cellular response.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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